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Compound of Interest

Compound Name: N,N-Dipropylacetamide

Cat. No.: B073813

An In-depth Technical Guide to the Physical Properties of N,N-Dipropylacetamide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical properties of N,N-
Dipropylacetamide, a valuable compound in various research and development applications.
The information is presented in a structured format to facilitate easy access and comparison,
with detailed experimental protocols for the determination of these properties.

Core Physical Properties

N,N-Dipropylacetamide is a colorless to pale yellow liquid with a mild odor.[1] It is an organic
compound characterized by its amide functional group, where a carbonyl group is bonded to a
nitrogen atom that is further substituted with two propyl groups.[1]

Quantitative Data Summary

The key physical properties of N,N-Dipropylacetamide are summarized in the table below for
quick reference.
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Property Value Reference(s)
Molecular Formula CsH17NO [2][3]
Molecular Weight 143.23 g/mol [2][4]

Boiling Point 87 °C at 6 mmHg

Density 0.89 g/cm?3

Refractive Index (n_D) 1.4425 - 1.4445

Flash Point 88 °C

Solubility Soluble in organic solvents. [1]
Appearance Colorless to pale yellow liquid. [1]

Experimental Protocols for Property Determination

This section details the standard experimental methodologies for determining the key physical
properties of liquid organic compounds like N,N-Dipropylacetamide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, a distillation method or the Thiele tube method can be
employed.[5]

Protocol: Distillation Method[5][6]

Apparatus Setup: Assemble a simple distillation apparatus consisting of a round-bottom
flask, a condenser, a thermometer, and a receiving flask.

o Sample Preparation: Place a measured volume of N,N-Dipropylacetamide into the round-
bottom flask along with a few boiling chips to ensure smooth boiling.

o Heating: Gently heat the flask using a heating mantle or a sand bath.

o Temperature Reading: Position the thermometer bulb just below the side arm of the
distillation head to accurately measure the temperature of the vapor that is in equilibrium with
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the boiling liquid.

o Data Recording: The temperature at which the liquid consistently condenses and collects in
the receiving flask is recorded as the boiling point. The atmospheric pressure should also be
recorded.

Determination of Density

Density is the mass per unit volume of a substance. For liquids, this can be accurately
measured using a pycnometer or a digital density meter.[7][8][9][10][11]

Protocol: Pycnometer Method[7][8][9]

e Cleaning and Calibration: Thoroughly clean and dry a pycnometer of a known volume.
Determine the mass of the empty pycnometer using an analytical balance.

o Sample Filling: Fill the pycnometer with N,N-Dipropylacetamide, ensuring no air bubbles
are trapped. The temperature of the liquid should be controlled and recorded.

e Mass Measurement: Weigh the filled pycnometer.

o Calculation: The density is calculated by dividing the mass of the liquid (mass of filled
pycnhometer minus the mass of the empty pycnometer) by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property and can be measured using a refractometer.

Protocol: Abbe Refractometer Method[1][12][13][14][15]

 Instrument Calibration: Calibrate the Abbe refractometer using a standard liquid with a
known refractive index, such as distilled water.

o Sample Application: Place a few drops of N,N-Dipropylacetamide onto the prism of the
refractometer.
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Measurement: Close the prism and allow the sample to spread into a thin film. Look through
the eyepiece and adjust the controls until the boundary between the light and dark fields is
sharp and centered on the crosshairs.

Reading: Read the refractive index value directly from the instrument's scale. The
temperature at which the measurement is made should be recorded as the refractive index is
temperature-dependent.

Determination of Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The OECD Guideline 105 provides standard methods for determining the water solubility of
chemicals.[16][17][18]

Protocol: Flask Method (for solubilities > 102 g/L)[16][17][18]

Sample Preparation: Add an excess amount of N,N-Dipropylacetamide to a known volume
of the solvent (e.g., water, ethanol) in a flask.

Equilibration: Stopper the flask and agitate it at a constant temperature for a sufficient period
to reach equilibrium. This may take 24 hours or more.

Phase Separation: Allow the mixture to stand to separate the undissolved solute from the
solution. If necessary, centrifuge or filter the sample.

Concentration Analysis: Determine the concentration of N,N-Dipropylacetamide in the clear
supernatant using a suitable analytical method (e.g., gas chromatography, HPLC). This
concentration represents the solubility of the compound in that solvent at the given
temperature.

Logical Relationship of Physical Properties

The physical properties of a compound are interconnected and provide a comprehensive

understanding of its nature. The following diagram illustrates the hierarchical relationship of the

key physical properties discussed.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.scymaris.com/studies/oecd-105
https://books.google.com.sg/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.scymaris.com/studies/oecd-105
https://books.google.com.sg/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.benchchem.com/product/b073813?utm_src=pdf-body
https://www.benchchem.com/product/b073813?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical Properties of N,N-Dipropylacetamide

Molecular Weight Intermolecular Forces Refractive Index
(143.23 g/mol) (Dipole-Dipole, London Dispersion) (1.4425 - 1.4445)
Density Boiling Point Solubility Flash Point
(0.89 g/cm3) (87 °C @ 6 mmHg) (Soluble in organic solvents) (88 °C)
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Relationship between molecular characteristics and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.eag.com/techniques/density-determination-of-solids-and-liquids/
https://wiki.anton-paar.com/en/density-and-density-measurement/
https://wp.optics.arizona.edu/mnofziger/wp-content/uploads/sites/31/2016/05/OPTI202L-Lab10-OMD2.pdf
https://www.scribd.com/document/512444603/7-4-en
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://home.uni-leipzig.de/prakphys/pdf/VersucheIPSP/Optics/O-05e-AUF.pdf
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.scymaris.com/studies/oecd-105
https://books.google.com.sg/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://books.google.com.sg/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.benchchem.com/product/b073813#what-are-the-physical-properties-of-n-n-dipropylacetamide
https://www.benchchem.com/product/b073813#what-are-the-physical-properties-of-n-n-dipropylacetamide
https://www.benchchem.com/product/b073813#what-are-the-physical-properties-of-n-n-dipropylacetamide
https://www.benchchem.com/product/b073813#what-are-the-physical-properties-of-n-n-dipropylacetamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

